Dichlorofluoroacetic acid

• IUPAC Name: 2,2-dichloro-2-fluoroacetic acid
• InChI: InChI=1S/C2HCl2FO2/c3-2(4,5)1(6)7/h(H,6,7)
• InChI Key: UDANIBGCYQAQDP-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(C(F)(Cl)Cl)O
• Molecular Formula: C2HCl2FO2
• DSSTOX Substance ID: DTXSID40188876
• Molecular Weight: 146.93 g/mol
• CAS RN: 354-19-8

Description

Dichlorofluoroacetic acid (DCA) is a chemical compound with the formula CHCl₂FO₂. It is a dihalogenocarboxylic acid, specifically an analog of acetic acid where two of the three hydrogen atoms on the alpha carbon are replaced by fluorine atoms. In solution, DCA dissociates to form difluoroacetate ions.

Synthesis Analysis

DCA can be synthesized through various methods. One approach involves reacting chloroacetic acid with hydrogen fluoride or its derivatives. Another method utilizes potassium permanganate as an oxidizing agent.

Physical And Chemical Properties Analysis

• Chemical Properties :
  • Esterification Yield : QR (red Daqu) exhibits the highest esterification yield.

Scientific Research Applications

Environmental Studies

Dichlorofluoroacetic acid is suggested to be a microbial transformation product of chlorotrifluoroethylene (R1113) based on mammalian metabolic pathways. .

Analytical Chemistry

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Industrial Applications

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Safety and Hazards

DCA is hazardous and corrosive. It may cause severe skin burns, eye damage, and respiratory irritation. Proper protective measures are essential when handling DCA.

Mechanism of Action

Target of Action

Dichlorofluoroacetic acid, often abbreviated as DCA, is an acid analogue of acetic acid where two of the three hydrogen atoms of the methyl group have been replaced by chlorine atoms . The primary target of DCA is the enzyme pyruvate dehydrogenase kinase . This enzyme plays a crucial role in the regulation of the pyruvate dehydrogenase complex, which is involved in the conversion of pyruvate to acetyl-CoA, a key step in the citric acid cycle .

Mode of Action

DCA inhibits the enzyme pyruvate dehydrogenase kinase . This inhibition allows the pyruvate dehydrogenase complex to remain active, promoting the conversion of pyruvate to acetyl-CoA . This shifts the cell’s metabolism from glycolysis (an anaerobic process) to glucose oxidation (an aerobic process), which can have various effects on cellular function and survival .

Biochemical Pathways

The primary biochemical pathway affected by DCA is the citric acid cycle (also known as the Krebs cycle or the tricarboxylic acid cycle), a central component of the cell’s energy production machinery . By promoting the activity of the pyruvate dehydrogenase complex, DCA increases the flow of carbon into the citric acid cycle, enhancing the cell’s ability to generate ATP (the cell’s main form of energy) through oxidative phosphorylation .

Pharmacokinetics

Its metabolism and excretion would be expected to occur primarily through the liver and kidneys, respectively .

Result of Action

The shift in cellular metabolism induced by DCA can have various effects. For example, cancer cells often rely heavily on glycolysis for energy production, even in the presence of oxygen (a phenomenon known as the Warburg effect). By inhibiting pyruvate dehydrogenase kinase and thus promoting glucose oxidation, DCA can disrupt the metabolic processes of cancer cells, potentially inhibiting their growth and survival .

Action Environment

The action, efficacy, and stability of DCA can be influenced by various environmental factors. For example, the pH of the surrounding environment can affect the ionization state of DCA, potentially influencing its absorption and distribution. Additionally, factors such as temperature and the presence of other substances (e.g., proteins, other drugs) can affect the stability of DCA .